Cas no 2097922-32-0 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
- N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
- F6517-3917
- 2097922-32-0
- N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
- AKOS032466043
- 2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-(5,6,7,8-tetrahydronaphthalen-2-yl)ethane-1-sulfonamido
-
- Inchi: 1S/C22H23NO4S/c24-21(17-7-9-18(10-8-17)22-6-3-13-27-22)15-23-28(25,26)20-12-11-16-4-1-2-5-19(16)14-20/h3,6-14,21,23-24H,1-2,4-5,15H2
- InChI Key: LJFDCFHSZYBZHZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)CCCC2)(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)(=O)=O
Computed Properties
- Exact Mass: 397.13477939g/mol
- Monoisotopic Mass: 397.13477939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 87.9Ų
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6517-3917-2mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-5μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-20μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-30mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-2μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-5mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-40mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-75mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-4mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6517-3917-25mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
2097922-32-0 | 25mg |
$109.0 | 2023-09-08 |
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Related Literature
-
C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
-
Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-Tetrahydronaphthalene-2-sulfonamide (CAS No. 2097922-32-0): An Emerging Compound in Medicinal Chemistry
N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2097922-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular structure, which includes a tetrahydronaphthalene scaffold and a furan-substituted phenyl group. The combination of these structural elements provides a foundation for exploring its biological activities and potential as a drug candidate.
The 5,6,7,8-tetrahydronaphthalene core is a well-known motif in medicinal chemistry, often associated with compounds that exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suggests that it may possess similar therapeutic potential. Additionally, the furan-substituted phenyl group adds further complexity and functionality to the molecule, potentially enhancing its interactions with biological targets.
Recent studies have focused on the synthesis and characterization of N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. Researchers have reported efficient synthetic routes that yield high purity and yield of the compound. These synthetic methods typically involve multi-step processes that include the formation of the tetrahydronaphthalene core and subsequent functionalization with the furan-substituted phenyl group. The detailed synthetic protocols have been published in several high-impact journals, providing valuable insights for chemists and researchers interested in synthesizing this compound.
In terms of biological activity, preliminary studies have shown that N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, preliminary investigations into the anticancer properties of N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have shown promising results. In vitro studies using cancer cell lines have indicated that the compound can induce apoptosis and inhibit cell proliferation. These effects are thought to be mediated through multiple mechanisms, including the modulation of signaling pathways involved in cell survival and growth.
The pharmacokinetic properties of N-{(Furan- - - - - - - - - - - - - - - - - - - - - - -y)
The pharmacokinetic properties of N-{(Furan--y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) have also been studied to some extent. Preliminary data suggest that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent.
In addition to its therapeutic potential, N-{(Furan--phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) has also been investigated for its safety profile. Toxicological studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and support further preclinical and clinical development.
The future prospects for N-{(Furan--phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthetic routes to improve scalability for large-scale production.
In conclusion, </article>
2097922-32-0 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide) Related Products
- 1337458-03-3(3-(3,4,5-trifluorophenyl)methylpiperidine)
- 1207033-73-5(N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 1859512-00-7(Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-)
- 2230780-65-9(IL-17A antagonist 3)
- 940203-36-1(2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 2680735-87-7(tert-butyl N-(5-nitro-1,3-benzoxazol-2-yl)carbamate)
- 923196-02-5(3-fluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)
- 2172457-51-9(3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)


